Cas no 2227783-40-4 (rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227783-40-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD32642290
• CID: 4789157
• PubChem ID: 93299337
• Update Time: 2025-06-13

rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(2,4-Dimethylphenyl)cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid
• starbld0015534
• AC9145
• EN300-1803271
• trans-2-(2,4-Dimethylphenyl)cyclopropanecarboxylic Acid
• 2227783-40-4

• MDL： MFCD32642290
• Inchi： 1S/C12H14O2/c1-7-3-4-9(8(2)5-7)10-6-11(10)12(13)14/h3-5,10-11H,6H2,1-2H3,(H,13,14)/t10-,11+/m0/s1
• InChI Key： BDCAWIWSTIEPCK-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 2227783-40-4)

The compound rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 2227783-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This cyclopropane derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid, with particular emphasis on improving yield and enantioselectivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method that significantly enhances the enantiomeric purity of the compound. This advancement is critical for its potential use in drug development, where stereochemical purity often dictates biological activity and safety profiles.

In terms of pharmacological activity, rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid has demonstrated promising results in preclinical models of inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action have revealed that rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid interacts with specific cellular targets involved in signal transduction pathways. For instance, a 2024 study in ACS Chemical Biology identified the compound as a modulator of the NF-κB pathway, which plays a central role in inflammation and immune responses. This mechanistic insight provides a foundation for future structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Beyond its anti-inflammatory properties, rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid has also been explored for its potential applications in oncology. Preliminary data from a recent Cancer Research article indicate that the compound exhibits cytotoxic effects against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. These findings, though preliminary, highlight the compound's versatility and warrant further investigation into its anticancer mechanisms.

In summary, rac-(1R,2R)-2-(2,4-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 2227783-40-4) represents a promising scaffold for drug discovery, with demonstrated activities in inflammation and potential applications in oncology. Continued research into its synthesis, mechanism, and therapeutic potential is expected to yield valuable insights and pave the way for the development of novel therapeutics.